Cas no 38002-32-3 (1,4-Diethynyl-2,3,5,6-tetrafluorobenzene)

• Product Name: 1,4-Diethynyl-2,3,5,6-tetrafluorobenzene
• CAS No: 38002-32-3
• MF: C₁₀H₂F₄
• MW: 198.116496562958
• MDL: MFCD31561172
• CID: 2824847
• PubChem ID: 19818315
• Update Time: 2025-05-21

1,4-Diethynyl-2,3,5,6-tetrafluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2,2',2'',2'''-(METHANETETRAYLTETRAKIS(BENZENE-4,1-DIYL))TETRAACETONITRILE
• SCHEMBL9775435
• DTXSID40600285
• G65926
• 1,4-diethynyltetrafluorobenzene
• 38002-32-3
• CS-0128658
• YSCK0174
• 1,4-Diethynyl-2,3,5,6-tetrafluorobenzene
• DTXCID60551043

• MDL： MFCD31561172
• Inchi： 1S/C10H2F4/c1-3-5-7(11)9(13)6(4-2)10(14)8(5)12/h1-2H
• InChI Key： QJJLSELTIPKIEV-UHFFFAOYSA-N
• SMILES： FC1C(=C(C#C)C(=C(C=1C#C)F)F)F

Computed Properties

• Exact Mass: 198.00926271g/mol
• Monoisotopic Mass: 198.00926271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 0Ų

Additional information on 1,4-Diethynyl-2,3,5,6-tetrafluorobenzene

1,4-Diethynyl-2,3,5,6-tetrafluorobenzene (CAS No. 38002-32-3): A Versatile Fluorinated Building Block for Advanced Materials

1,4-Diethynyl-2,3,5,6-tetrafluorobenzene (CAS No. 38002-32-3) is a highly specialized fluorinated aromatic compound that has gained significant attention in materials science and organic electronics. This unique molecule, characterized by its tetrafluorinated benzene core and terminal ethynyl groups, serves as a crucial building block for designing advanced polymeric materials with exceptional thermal stability and electronic properties.

The compound's molecular structure combines the electron-withdrawing nature of fluorine substituents with the reactivity of terminal alkynes, making it particularly valuable for click chemistry applications and cross-coupling reactions. Researchers are increasingly exploring its potential in creating high-performance polymers for applications ranging from organic semiconductors to specialty coatings.

Recent advancements in organic electronics have propelled interest in 1,4-Diethynyl-2,3,5,6-tetrafluorobenzene derivatives. The compound's ability to form conjugated polymers through Sonogashira coupling or other polymerization techniques makes it particularly attractive for developing materials with tailored electronic properties. These materials show promise in next-generation flexible electronics, OLED technologies, and organic photovoltaic devices.

The thermal stability of fluorinated aromatic compounds like 1,4-Diethynyl-2,3,5,6-tetrafluorobenzene has become particularly relevant in the context of developing materials for extreme environments. With growing interest in high-temperature applications, researchers are investigating its incorporation into thermally resistant polymers that maintain structural integrity at elevated temperatures.

From a synthetic chemistry perspective, the ethynyl functional groups in 1,4-Diethynyl-2,3,5,6-tetrafluorobenzene offer multiple possibilities for molecular engineering. These reactive sites allow for the construction of complex π-conjugated systems through various coupling reactions, enabling the design of materials with precisely controlled electronic characteristics and optical properties.

The compound's fluorine-rich structure also contributes to interesting surface properties when incorporated into materials. This has led to investigations into its use for creating low-surface-energy coatings with potential applications in anti-fouling surfaces and water-repellent materials, aligning with current trends in sustainable material design.

In the field of supramolecular chemistry, 1,4-Diethynyl-2,3,5,6-tetrafluorobenzene serves as a valuable scaffold for constructing molecular architectures through non-covalent interactions. The combination of fluorine atoms and rigid aromatic structure facilitates the formation of well-defined assemblies with potential applications in molecular recognition and sensor development.

The growing demand for specialty chemicals in advanced material applications has increased commercial interest in 1,4-Diethynyl-2,3,5,6-tetrafluorobenzene. Manufacturers are developing improved synthetic routes to enhance purity and yield, addressing the needs of research institutions and industrial developers working on next-generation materials.

From an environmental perspective, the development of fluorinated organic compounds like 1,4-Diethynyl-2,3,5,6-tetrafluorobenzene raises important considerations about sustainable chemistry practices. Researchers are investigating greener synthesis methods and evaluating the environmental impact of fluorinated materials throughout their lifecycle.

The unique combination of structural features in 1,4-Diethynyl-2,3,5,6-tetrafluorobenzene continues to inspire innovation across multiple disciplines. As material science advances toward more sophisticated functional materials, this compound remains at the forefront of molecular design for tailored properties and specialized applications.

Ongoing research explores the potential of 1,4-Diethynyl-2,3,5,6-tetrafluorobenzene-based materials in emerging technologies such as flexible displays, wearable electronics, and energy storage devices. The compound's versatility in forming diverse polymeric structures positions it as a key component in the development of advanced functional materials for future technological applications.

Quality control and analytical characterization of 1,4-Diethynyl-2,3,5,6-tetrafluorobenzene remain crucial aspects for researchers and manufacturers. Advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis are employed to ensure the compound meets the stringent purity requirements for high-performance applications.

The scientific community continues to discover new applications for 1,4-Diethynyl-2,3,5,6-tetrafluorobenzene as understanding of its structure-property relationships deepens. From fundamental research to commercial applications, this compound represents an important tool in the chemist's arsenal for designing materials with precisely controlled characteristics.